(4-Propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate

• IUPAC Name: (4-propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate
• InChI: InChI=1S/C16H17BrO4S/c1-11(2)12-4-7-14(8-5-12)21-22(18,19)16-10-13(17)6-9-15(16)20-3/h4-11H,1-3H3
• InChI Key: RIUQLGOKSUWDST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OS(=O)(=O)C2=C(C=CC(=C2)Br)OC
• Molecular Formula: C16H17BrO4S
• Molecular Weight: 385.3 g/mol

Description

(4-Propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate is a chemical compound that has been widely used in scientific research. It is also referred to as IB-MECA and has been studied for its potential use in treating various diseases. In

Mechanism of Action

The mechanism of action of (4-Propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate involves the activation of the adenosine A3 receptor. Activation of this receptor has been found to have anti-inflammatory and immunomodulatory effects, as well as induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
(4-Propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate has been found to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. It has also been found to inhibit the proliferation of T-cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate in lab experiments is its specificity for the adenosine A3 receptor. This allows for more targeted and specific experiments. However, one limitation is the potential for off-target effects, as the adenosine A3 receptor is also expressed in non-immune cells.

Future Directions

For research include investigating its potential use in treating autoimmune diseases and in combination with other cancer treatments, as well as the development of more specific and potent adenosine A3 receptor agonists.

Synthesis Methods

The synthesis of (4-Propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate involves the reaction of 5-bromo-2-methoxybenzenesulfonyl chloride with 4-isopropylphenol in the presence of a base. The reaction yields (4-Propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate as a white solid.

Scientific Research Applications

(4-Propan-2-ylphenyl) 5-bromo-2-methoxybenzenesulfonate has been studied for its potential use in treating various diseases. It has been found to have anti-inflammatory and immunomodulatory effects, making it a potential candidate for the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. It has also been studied for its potential use in cancer treatment, as it has been found to induce apoptosis in cancer cells.